Cas no 2034246-24-5 (N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylnaphthalene-1-carboxamide)

• Product Name: N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylnaphthalene-1-carboxamide
• CAS No: 2034246-24-5
• MF: C₁₈H₂₀N₄O
• MW: 308.377603530884
• CID: 5799791
• PubChem ID: 119101683
• Update Time: 2025-07-10

N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylnaphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylnaphthalene-1-carboxamide
• N-[3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl]naphthalene-1-carboxamide
• N-[3-methyl-1-(triazol-2-yl)butan-2-yl]naphthalene-1-carboxamide
• AKOS026693148
• N-(3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl)-1-naphthamide
• F6514-7213
• 2034246-24-5

• Inchi： 1S/C18H20N4O/c1-13(2)17(12-22-19-10-11-20-22)21-18(23)16-9-5-7-14-6-3-4-8-15(14)16/h3-11,13,17H,12H2,1-2H3,(H,21,23)
• InChI Key： GAASKFYGPZIVLS-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC2C=CC=CC1=2)NC(CN1N=CC=N1)C(C)C

Computed Properties

• Exact Mass: 308.16371127g/mol
• Monoisotopic Mass: 308.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 59.8Ų

Additional information on N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylnaphthalene-1-carboxamide

Comprehensive Overview of N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylnaphthalene-1-carboxamide (CAS No. 2034246-24-5)

N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylnaphthalene-1-carboxamide (CAS No. 2034246-24-5) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of naphthalene carboxamides, which are known for their diverse biological activities. The presence of a 1,2,3-triazole moiety in its structure enhances its interaction with biological targets, making it a promising candidate for drug discovery and development.

The molecular structure of N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylnaphthalene-1-carboxamide combines a naphthalene core with a triazole ring, linked via a carboxamide group. This configuration is particularly interesting to researchers exploring small molecule inhibitors and enzyme modulators. Recent studies have highlighted its potential in targeting specific protein-protein interactions, a hot topic in modern drug design. The compound's ability to bind selectively to certain enzymes or receptors could pave the way for novel therapies in areas such as oncology and neurology.

In the context of current trends, N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylnaphthalene-1-carboxamide aligns with the growing interest in click chemistry and bioorthogonal reactions. The 1,2,3-triazole group is a hallmark of click chemistry, which is widely used in drug discovery and bioconjugation. This has led to increased searches for triazole-containing compounds and their applications in medicinal chemistry. Researchers are particularly keen on understanding how such compounds can improve drug delivery systems and targeted therapies.

Another area of interest is the compound's potential role in neurodegenerative disease research. With the rising prevalence of conditions like Alzheimer's and Parkinson's, there is a surge in queries about small molecule neuroprotectants. The naphthalene moiety in N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylnaphthalene-1-carboxamide is known to interact with amyloid aggregates, a key feature in neurodegenerative pathologies. This makes the compound a subject of ongoing investigations in neuroscience and drug development.

From a synthetic chemistry perspective, the compound's CAS No. 2034246-24-5 serves as a unique identifier for researchers looking to explore its physicochemical properties and synthetic pathways. Questions about its solubility, stability, and reactivity are common in academic and industrial forums. The integration of computational chemistry tools has further accelerated its study, with many researchers employing molecular docking and QSAR models to predict its behavior in biological systems.

In summary, N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylnaphthalene-1-carboxamide (CAS No. 2034246-24-5) represents a fascinating intersection of organic chemistry, medicinal chemistry, and biotechnology. Its structural complexity and potential applications make it a valuable subject for ongoing research, particularly in the realms of drug discovery and disease intervention. As scientific inquiries continue to evolve, this compound is likely to remain a focal point in discussions about innovative therapeutics and molecular design.